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Compound of Interest

Compound Name: I-OMe-Tyrphostin AG 538

Cat. No.: B2908153 Get Quote

Researchers and drug development professionals handling I-OMe-Tyrphostin AG 538 must

adhere to strict safety and disposal protocols to ensure a secure laboratory environment and

regulatory compliance. This guide provides essential, step-by-step procedures for the safe

handling and disposal of this compound.

Immediate Safety and Handling Protocols
Proper personal protective equipment (PPE) is the first line of defense when working with I-
OMe-Tyrphostin AG 538. Always use eyeshields, gloves, and a Type N95 (US) respirator.[1]

Work should be conducted in a well-ventilated area. In case of a spill, immediate action is

crucial to prevent exposure and contamination.

Spill Response Procedures:

For minor spills of the solid compound, alert personnel in the immediate vicinity and, while

wearing appropriate PPE, gently sweep up the material, avoiding dust generation.[2][3] The

collected material should be placed into a sealed, labeled container for hazardous waste

disposal.[2][3] For liquid spills, absorb the material with an inert substance like vermiculite or

sand, and place the contaminated absorbent into a sealed hazardous waste container.[2] The

spill area should then be cleaned with a suitable solvent, such as ethanol, followed by soap

and water.[2][3] In the event of a major spill, evacuate the area immediately and contact your

institution's environmental health and safety (EHS) office.[2]
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Waste Disposal Procedures
The disposal of I-OMe-Tyrphostin AG 538 and any contaminated materials must be managed

as hazardous waste in accordance with federal, state, and local regulations.[4] Improper

disposal can lead to environmental contamination and significant penalties.[5]

Step-by-Step Disposal Guide:

Waste Collection: All solid waste, including contaminated gloves, paper towels, and pipette

tips, must be collected in a designated, clearly labeled, and sealed hazardous waste

container.[2] Liquid waste, such as unused solutions, should be collected in a separate,

compatible, and leak-proof container.[6]

Container Labeling: Each waste container must be clearly labeled with the words

"Hazardous Waste" and the full chemical name: "I-OMe-Tyrphostin AG 538" or its synonym

α-Cyano-(3-methoxy-4-hydroxy-5-iodocinnamoyl)-(3′,4′-dihydroxyphenyl)ketone.[2][7] The

label should also include the building and room number where the waste was generated.[6]

Storage: Waste containers must be stored in a designated Satellite Accumulation Area (SAA)

at or near the point of generation.[6][8] These containers must be kept securely closed

except when adding waste.[6] It is crucial to segregate incompatible chemicals to prevent

dangerous reactions.[6]

Disposal: Contact your institution's EHS office to arrange for the pickup and disposal of the

hazardous waste.[8] Do not dispose of I-OMe-Tyrphostin AG 538 down the drain or in

regular trash.[5]

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative information regarding the

storage and handling of I-OMe-Tyrphostin AG 538.
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Parameter Value Source

Storage Temperature (Solid) -20°C [1]

Storage Temperature (in

DMSO)

-20°C (up to 1 month), -80°C

(up to 6 months)
[9]

Solubility in DMSO 50 mg/mL [1]

Molecular Weight 437.19 g/mol [1][7]

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of I-OMe-
Tyrphostin AG 538 waste.
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I-OMe-Tyrphostin AG 538 Disposal Workflow
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Caption: Logical steps for safe chemical waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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